1,3-Dichloropropene

Specification

• Description: 1,3-Dichloropropene is a chlorinated alkene with a chloroform-like smell. It finds application as a preplanting fumigant against nematodes harming the plant roots, wireworms, weeds, etc. It can also be used as an intermediate in the preparation of several pesticides.; 1,3-Dichloropropene (1,3-D) is a clear, light-straw colored liquid. It is a soil fumigant useful for preplanting control of parasitic nematodes. Co-formulations of 1,3-D and chloropicrin are widely employed for preplant fumigation in the production of high-value crops.; 1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant.; Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant.; 1,3-Dichloropropene is used as a component in formulations for soil fumigants. Acute (short-term) inhalation exposure of humans following a spill caused mucous membrane irritation, chest pain, and breathing difficulties. Effects on the lung have been observed in rats acutely exposed to 1,3- dichloropropene by inhalation. Chronic (long-term) dermal exposure may result in skin sensitization in humans. Damage to the nasal mucosa and urinary bladder are the primary health effects of rodents chronically exposed to 1,3-dichloropropene by inhalation. Information on the carcinogenic effects of 1,3- dichloropropene in humans is limited; two cases of histiocytic lymphomas and one case of leukemia have been reported in humans accidentally exposed by inhalation to concentrated vapors during cleanup of a tank truck spill. An increased incidence of bronchioalveolar adenomas has been reported in male mice exposed by inhalation but not in rats or female mice. EPA has classified 1,3-dichloropropene as a Group B2, probable human carcinogen.
• CAS No.: 542-75-6
• Molecular Formula: C3H4Cl2
• Molecular Weight: 110.97 g/mol
• IUPAC Name: 1,3-dichloroprop-1-ene
• Standard InChI: InChI=1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2
• Standard InChI Key: UOORRWUZONOOLO-OWOJBTEDSA-N
• Isomeric SMILES: C(/C=C/Cl)Cl
• Impurities: Two known mutagens, epichlorohydrin and 1,3-dichloro-2-propanol have been identified as impurities in some formulations.; Other chlorinated hydrocarbons may be present as impurities and stabilizers. These include chloropicrin, isomers of dichloropropene, dichloropropane, and epichlorohydrin. /1,3-Dichloropropene mixture/; 2,3-Dichloropropene may be present at up to 6.5%
• SMILES: C(C=CCl)Cl
• Canonical SMILES: C(C=CCl)Cl
• Boiling Point: 219 °F at 760 mm Hg (NTP, 1992); 234 °F at 760 mm Hg (NTP, 1992); 109.43333333333298 °C; 108 °C; 112 °C; 226°F
• Colorform: Colorless to straw-colored liquid; Amber liquid; Colorless to amber liquid /1,3-Dichloropropene/
• Flash Point: 95 °F (NTP, 1992); 28 °C (82 °F) - closed cup; 25 °C closed cup; 35 °C open cup; 35 °C (open cup); 25 °C c.c.; 95°F; 77°F
• Melting Point: -119 °F (NTP, 1992); <-50 °C; -50°C; -119°F